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Compound of Interest

Methyl 5-(trifluoromethyl)-1-
Compound Name:
benzothiophene-2-carboxylate

Cat. No.: B128719

An In-Depth Technical Guide to Methyl 5-
(trifluoromethyl)-1-benzothiophene-2-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Key Building Block in Modern
Chemistry

Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS No. 146137-92-0) is a
highly functionalized aromatic heterocyclic compound of significant interest in medicinal
chemistry and materials science.[1] Its structure, featuring a benzothiophene core, a
trifluoromethyl group, and a methyl ester, provides a unique combination of properties that
make it a valuable intermediate in the synthesis of complex molecules.[1][2]

The benzothiophene scaffold is a well-established pharmacophore present in a variety of
bioactive compounds, exhibiting a broad range of activities including anti-inflammatory,
antimicrobial, and anticancer effects.[3][4] The addition of a trifluoromethyl (-CF3) group is a
common strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity
to biological targets.[1][5] Consequently, this molecule serves as a critical starting material for
the development of novel pharmaceuticals and agrochemicals.[1][2] This guide provides a
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comprehensive overview of its material safety, physicochemical properties, a representative
synthetic protocol, and its applications, grounded in established scientific principles.

Chapter 1: Material Safety & Handling (MSDS Core)

While a specific, manufacturer-issued Material Safety Data Sheet (MSDS) is not publicly
indexed, a robust safety profile can be constructed from available data and established
principles for handling similar chemical entities. This compound is classified as an irritant.

1.1 Hazard ldentification
e GHS Classification:
o Skin Irritation (Category 2), H315: Causes skin irritation.
o Eye Irritation (Category 2), H319: Causes serious eye irritation.

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System,
H335: May cause respiratory irritation.

» Signal Word: Warning
e Pictogram:

o GHSO07: Exclamation Mark
1.2 First-Aid Measures

o General Advice: In case of exposure, immediately consult a physician and show this safety
information.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[6][7]

e In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[6][7][8] If skin irritation persists,
consult a physician.
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e In Case of Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a
poison center or doctor.[6][8]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[6][7]

1.3 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][9] Use media appropriate for the surrounding fire.[7]

» Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of carbon
dioxide, carbon monoxide, sulfur oxides, and hydrogen fluoride.[7]

e Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6][7][8]

1.4 Accidental Release Measures

e Personal Precautions: Use personal protective equipment.[8][9] Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[8][9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

» Methods for Cleaning Up: Sweep up the material carefully to avoid generating dust and
place it in a suitable, closed container for disposal.[10] Use a wet-brushing technique or a
HEPA-filtered vacuum for cleaning. Clean the affected area thoroughly with soap and water.

1.5 Handling and Storage

» Safe Handling: Avoid contact with skin and eyes.[11] Avoid formation of dust and aerosols.[9]
Work in a well-ventilated area, preferably inside a chemical fume hood.[10][11]
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» Storage Conditions: Store in a cool, dry, and well-ventilated place.[1] Keep the container
tightly closed. The recommended storage temperature is between 0-8°C.[1] Store away from
incompatible materials such as strong oxidizing agents.

Chapter 2: Physicochemical & Spectroscopic Data

Quantitative data for Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate is
summarized below.

Property Value Source
CAS Number 146137-92-0 [11[2]
Molecular Formula C11H7F302S [1]
Molecular Weight 260.23 g/mol [1]
Appearance White to yellow solid [1]
Melting Point 123-124 °C

Boiling Point 312.4 £ 37.0 °C (Predicted)

Density 1.410 + 0.06 g/cm3 (Predicted)

methyl 5-(trifluoromethyl)-1-
IUPAC Name ) [2]
benzothiophene-2-carboxylate

COC(=0)C1=CC2=C(S1)C=C
SMILES [2]
C(=C2)C(F)(F)F

JWHOGTDVUZFYNO-
InChl Key [2]
UHFFFAOYSA-N

Chapter 3: Synthesis & Experimental Workflow

The most direct and common synthesis of Methyl 5-(trifluoromethyl)-1-benzothiophene-2-
carboxylate involves the esterification of its corresponding carboxylic acid precursor, 5-
(Trifluoromethyl)benzo[b]thiophene-2-carboxylic acid (CAS 244126-64-5).[12] This
transformation is a cornerstone of organic synthesis.
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Diagram: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 5-(trifluoromethyl)-1-benzothiophene-2-
carboxylate material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b128719#methyl-5-trifluoromethyl-1-
benzothiophene-2-carboxylate-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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